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Compound of Interest

Compound Name: AVE 0991

Cat. No.: B1667686 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive guide to

the personal protective equipment (PPE), operational procedures, and disposal plans for the

nonpeptide angiotensin-(1-7) receptor agonist, AVE 0991.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for AVE 0991 from all suppliers was not publicly

accessible, the following guidelines are based on information for similar research compounds

and general laboratory safety protocols. It is imperative to obtain and review the specific SDS

from your supplier before handling this compound.

Hazard Identification and Personal Protective Equipment (PPE):

Based on the nature of similar chemical compounds, AVE 0991 should be handled with

caution. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.
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Hazard
Recommended Personal Protective
Equipment (PPE)

Inhalation

Use in a well-ventilated area, preferably a

chemical fume hood. If significant aerosolization

is possible, a NIOSH-approved respirator may

be necessary.

Skin Contact

Wear nitrile or other appropriate chemical-

resistant gloves. A lab coat or other protective

clothing should be worn to prevent skin

exposure.

Eye Contact
Safety glasses with side shields or goggles are

mandatory to protect against splashes.

Ingestion
Do not eat, drink, or smoke in laboratory areas.

Wash hands thoroughly after handling.

Storage and Stability:

Proper storage is crucial to maintain the integrity of AVE 0991.

Condition Recommendation

Short-term Storage Store as a solid at -20°C.

Long-term Storage Store as a solid at -20°C for up to two years.

Solution Storage

Prepare solutions fresh. If necessary to store,

aliquot and freeze at -80°C. Avoid repeated

freeze-thaw cycles.

Operational Plans: Step-by-Step Guidance
Solution Preparation:

AVE 0991 is typically dissolved in an organic solvent like Dimethyl Sulfoxide (DMSO) to create

a stock solution.
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Preparation of Stock Solution:

Bring the vial of solid AVE 0991 to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate briefly to ensure complete dissolution.

Preparation of Working Solutions:

Dilute the stock solution with the appropriate cell culture medium or buffer for in vitro

experiments.

For in vivo studies, the stock solution may be further diluted in vehicles such as saline or

corn oil. The final concentration of DMSO should be kept low to avoid toxicity to cells or

animals.

Experimental Protocols
The following are generalized protocols based on published research. Specific concentrations

and incubation times should be optimized for your experimental system.

In Vitro Experimental Workflow:

Preparation

Treatment Analysis
Cell Culture

(e.g., Endothelial cells, Cardiomyocytes)
Treat Cells with AVE 0991

(e.g., 10 nM - 10 µM)

Seed and grow cells

Prepare AVE 0991 Working Solution

Incubate for Desired Time
(minutes to hours)

Perform Downstream Assays
(e.g., Western Blot, qPCR, NO measurement)

Click to download full resolution via product page

A generalized workflow for in vitro experiments using AVE 0991.
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In Vivo Experimental Protocol (Rodent Model):

Animal Acclimation: Allow animals to acclimate to the housing conditions for at least one

week prior to the experiment.

AVE 0991 Preparation: Prepare the dosing solution of AVE 0991 in a suitable vehicle.

Administration: Administer AVE 0991 via the desired route (e.g., oral gavage, intraperitoneal

injection, or subcutaneous injection). Doses used in studies have ranged from 0.5 mg/kg to

10 mg/kg.

Monitoring and Sample Collection: Monitor the animals for the duration of the experiment

and collect tissues or blood for analysis at specified time points.

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.
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Waste Type Disposal Procedure

Unused Solid AVE 0991

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Place in a clearly labeled, sealed

container.

Stock Solutions (in DMSO)

Collect in a designated, labeled hazardous

waste container for organic solvents. Do not

pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Aqueous Solutions (from cell culture)

Depending on the concentration and local

regulations, small quantities of dilute aqueous

solutions may be permissible for drain disposal

with copious amounts of water. However, it is

best practice to collect all chemical waste for

proper disposal. Consult your institution's

Environmental Health and Safety (EHS)

department.

Signaling Pathway of AVE 0991
AVE 0991 is an agonist of the Mas receptor, a key component of the protective arm of the

Renin-Angiotensin System (RAS). Its mechanism of action involves counteracting the effects of

Angiotensin II.

AVE 0991 activates the Mas receptor, promoting vasodilation and anti-inflammatory effects.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AVE 0991]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667686#personal-protective-equipment-for-
handling-ave-0991]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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